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Introduction
Crosslinked polyethylene (XLPE) is a thermosetting polymer with enhanced mechanical,

thermal, and chemical resistance properties compared to standard polyethylene.[1][2][3][4] This

improvement is achieved by forming a three-dimensional network structure through chemical or

physical crosslinking methods.[1][2] Peroxide-initiated crosslinking is a widely used chemical

method where organic peroxides decompose at elevated temperatures to generate free

radicals, which in turn create carbon-carbon bonds between polyethylene chains.[2][5]

Triallyl cyanurate (TAC) is a highly effective co-agent or crosslinking promoter used in

conjunction with peroxides to enhance the efficiency and properties of crosslinked

polyethylene.[6] The addition of TAC allows for a reduction in the required peroxide

concentration to achieve a specific gel content, leading to a more cost-effective process and

potentially reducing unwanted side reactions.[6] This document provides detailed application

notes, experimental protocols, and data on the use of triallyl cyanurate in the peroxide

crosslinking of polyethylene.
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The peroxide crosslinking of polyethylene in the presence of triallyl cyanurate involves a

multi-step radical mechanism:

Initiation: The process begins with the thermal decomposition of the organic peroxide (e.g.,

Dicumyl Peroxide, DCP) into highly reactive free radicals.[2]

Hydrogen Abstraction: These primary radicals abstract hydrogen atoms from the

polyethylene backbone, creating polyethylene macroradicals (PE•).

Crosslinking:

Direct C-C Bonds: Two polyethylene macroradicals can combine directly to form a

crosslink.

Role of TAC: Triallyl cyanurate, with its three reactive allyl groups, readily reacts with the

polyethylene macroradicals. This reaction grafts the TAC molecule onto the polyethylene

chain, introducing additional reactive sites. The remaining allyl groups on the grafted TAC

can then react with other polyethylene macroradicals, forming a more complex and

densely crosslinked network.[7] This process significantly increases the crosslinking

efficiency.[6] TAC can also undergo self-polymerization to a limited extent, forming small

polymer chains that can be incorporated into the polyethylene network.[8]

The presence of TAC not only accelerates the crosslinking process but also leads to a higher

crosslink density compared to using peroxide alone for the same concentration.[6]

Visualizing the Reaction Pathway
The following diagram illustrates the key steps in the peroxide crosslinking of polyethylene with

the aid of triallyl cyanurate.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 10 Tech Support

https://www.benchchem.com/product/b085880?utm_src=pdf-body
https://www.preprints.org/manuscript/202409.1601
https://www.benchchem.com/product/b085880?utm_src=pdf-body
http://publications.iupac.org/pac/30/1/0173/pdf/index.html
https://www.researchgate.net/publication/289108768_Crosslinking_of_Polyolefin_Foams_I_Effect_of_Triallyl_Cyanurate_on_Dicumyl_Peroxide_Crosslinking_of_Low-Density_Polyethylene
https://www.mdpi.com/2073-4360/12/2/420
https://www.researchgate.net/publication/289108768_Crosslinking_of_Polyolefin_Foams_I_Effect_of_Triallyl_Cyanurate_on_Dicumyl_Peroxide_Crosslinking_of_Low-Density_Polyethylene
https://www.benchchem.com/product/b085880?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b085880?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Initiation

Propagation

Crosslinking

Peroxide
2 R•

Heat

Polyethylene Macroradical
(-CH•-CH2-)n

Hydrogen
Abstraction

Polyethylene Chain
(-CH2-CH2-)n

PE•

PE•

Direct Crosslink
(PE-PE)

Grafted TAC Radical
(PE-TAC•)

TAC-Mediated Crosslink
(PE-TAC-PE)

Triallyl Cyanurate
(TAC)

Click to download full resolution via product page

Caption: Peroxide crosslinking of polyethylene with TAC.

Experimental Protocols
This section outlines a general protocol for the preparation and characterization of TAC-

crosslinked polyethylene.

Materials
Polyethylene (specify grade, e.g., Low-Density Polyethylene - LDPE, High-Density

Polyethylene - HDPE)

Organic Peroxide (e.g., Dicumyl Peroxide - DCP)

Triallyl Cyanurate (TAC)

Antioxidant (e.g., Irganox 1010)

Xylene (for gel content determination)
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Experimental Workflow
The following diagram outlines the typical workflow for preparing and testing TAC-crosslinked

PE samples.
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Caption: Experimental workflow for TAC-crosslinked PE.

Procedure
Compounding:

Dry the polyethylene resin to remove any moisture.

Pre-mix the polyethylene, peroxide, triallyl cyanurate, and antioxidant in the desired

ratios (see data tables for examples).

Melt-compound the mixture using an internal mixer (e.g., Brabender) or a twin-screw

extruder. A typical processing temperature is 120-140°C to ensure melting and

homogenous mixing without initiating significant crosslinking.[5]

Compression Molding and Curing:

Place the compounded material into a mold of desired dimensions.

Preheat the mold in a compression molding press to the curing temperature (typically 170-

190°C).[9]

Apply pressure (e.g., 10-15 MPa) for a specified curing time (e.g., 10-20 minutes) to allow

for complete crosslinking.

Cool the mold under pressure to solidify the crosslinked polyethylene sheet.

Characterization:

Gel Content (Degree of Crosslinking):

Cut a sample of known weight (W_i).

Place the sample in a wire mesh cage and immerse it in boiling xylene for 24 hours to

dissolve the un-crosslinked (sol) fraction.

Remove the sample and dry it in a vacuum oven until a constant weight (W_f) is

achieved.
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Calculate the gel content using the formula: Gel Content (%) = (W_f / W_i) * 100.

Mechanical Testing:

Prepare dumbbell-shaped specimens from the cured sheets according to standard test

methods (e.g., ASTM D638 for tensile properties, ASTM D256 for Izod impact strength).

Conduct tensile tests to determine tensile strength, elongation at break, and modulus.

Perform impact tests to evaluate the material's toughness.

Thermal Analysis:

Use Differential Scanning Calorimetry (DSC) to determine the melting temperature (Tm)

and crystallinity. Crosslinking typically reduces crystallinity.[10]

Employ Thermogravimetric Analysis (TGA) to assess the thermal stability of the

crosslinked polyethylene.

Rheological Analysis:

Utilize a Moving Die Rheometer (MDR) or a rotational rheometer to monitor the

crosslinking process (cure characteristics). This provides information on scorch time

(time to onset of crosslinking) and cure rate.[11]

Data Presentation
The following tables summarize typical quantitative data on the effect of triallyl cyanurate on

the properties of peroxide-crosslinked polyethylene.

Table 1: Effect of TAC on Gel Content and Mechanical Properties of LDPE
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Formulation DCP (phr) TAC (phr)
Gel Content
(%)

Tensile
Strength
(MPa)

Elongation
at Break (%)

Control 2.0 0.0 75 18 350

TAC-0.5 1.5 0.5 80 19 320

TAC-1.0 1.5 1.0 88 20 280

TAC-1.5 1.5 1.5 92 21 250

*phr: parts per hundred resin

Note: The addition of TAC allows for a reduction in DCP while achieving a higher gel content.

Tensile strength generally increases with TAC concentration, while elongation at break

decreases due to the more rigid network structure.

Table 2: Effect of Crosslinking on Thermal Properties of HDPE

Property Neat HDPE
Crosslinked HDPE (with
Peroxide and TAC)

Melting Temperature (°C) 131.9 128.6[10]

Crystallization Temperature

(°C)
114.5 109.2[10]

Degree of Crystallinity (%) 62.7 45.8[10]

Heat Deformation Temperature

(°C)
~65 80.1[12]

Note: Crosslinking disrupts the crystalline structure, leading to a decrease in melting

temperature, crystallization temperature, and overall crystallinity.[10] However, the formation of

the crosslinked network significantly improves the heat deformation temperature.[12]

Table 3: Rheological Properties of Crosslinked Polyethylene
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Property Description
Typical Trend with
Increased Crosslinking

Storage Modulus (G')
Represents the elastic

response of the material.
Increases[13]

Loss Modulus (G'')
Represents the viscous

response of the material.

Initially increases, then may

decrease at higher crosslink

densities.

Complex Viscosity (η*)
Measure of the material's

resistance to flow.
Increases

Scorch Time
Time before the onset of

significant crosslinking.

Can be influenced by the type

of peroxide and co-agent.

Note: As the crosslink density increases, the material becomes more solid-like, leading to an

increase in the storage modulus and complex viscosity.[13]

Conclusion
Triallyl cyanurate is a valuable co-agent in the peroxide crosslinking of polyethylene, offering

several advantages:

Increased Crosslinking Efficiency: Allows for achieving a desired degree of crosslinking with

lower peroxide concentrations.[6]

Enhanced Mechanical Properties: Improves tensile strength and hardness.[14]

Improved Thermal Resistance: Increases the service temperature of the polyethylene.[3][15]

The optimal concentrations of peroxide and TAC will depend on the specific grade of

polyethylene and the desired final properties of the crosslinked material. The experimental

protocols and data presented here provide a foundation for researchers and scientists to

develop and optimize crosslinked polyethylene formulations for a wide range of applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b085880?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b085880?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

